1-(2-chlorobenzyl)-5-(4-chlorophenyl)-3-hydroxy-4-tosyl-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(4-chlorophenyl)-1-[(2-chlorophenyl)methyl]-4-hydroxy-3-(4-methylphenyl)sulfonyl-2H-pyrrol-5-one
• InChI: InChI=1S/C24H19Cl2NO4S/c1-15-6-12-19(13-7-15)32(30,31)23-21(16-8-10-18(25)11-9-16)27(24(29)22(23)28)14-17-4-2-3-5-20(17)26/h2-13,21,28H,14H2,1H3
• InChI Key: YCOHANKLSQUMEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)Cl)CC4=CC=CC=C4Cl)O
• Molecular Formula: C24H19Cl2NO4S
• Molecular Weight: 488.4 g/mol

Description

1-(2-chlorobenzyl)-5-(4-chlorophenyl)-3-hydroxy-4-tosyl-1H-pyrrol-2(5H)-one, also known as CBT-1, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Structural Characterization

Research efforts have been dedicated to synthesizing new pyrrole derivatives and characterizing their structures using diverse spectroscopic techniques and theoretical studies. For instance, Abdelhadi Louroubi et al. (2019) synthesized a new penta-substituted pyrrole derivative, providing insights into its structural characteristics through NMR, FT-IR, and X-ray diffraction, alongside computational studies that confirm its spectral and geometrical data with high accuracy. This study highlighted the compound's potential as a corrosion inhibitor on steel surfaces, demonstrating the versatility of pyrrole derivatives in industrial applications (Louroubi et al., 2019).